Cas no 1261455-35-9 (3-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride)

3-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride structure
1261455-35-9 structure
Product Name:3-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride
CAS No:1261455-35-9
MF:C7H4ClF3O4S
MW:276.617470741272
CID:4794318
Update Time:2023-08-17

3-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride
    • Inchi: 1S/C7H4ClF3O4S/c8-16(13,14)4-1-2-6(5(12)3-4)15-7(9,10)11/h1-3,12H
    • InChI Key: KBNIFRFSXPXPIR-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(=C(C=1)O)OC(F)(F)F)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 337
  • XLogP3: 2.8
  • Topological Polar Surface Area: 72

3-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014004273-250mg
3-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride
1261455-35-9 97%
250mg
$475.20 2023-09-03
Alichem
A014004273-500mg
3-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride
1261455-35-9 97%
500mg
$831.30 2023-09-03
Alichem
A014004273-1g
3-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride
1261455-35-9 97%
1g
$1549.60 2023-09-03
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